2,6-Dichloro-4-nitroanisole
Overview
Description
2,6-Dichloro-4-nitroanisole (DCNA) is an organic compound with a wide range of applications in the scientific research and laboratory setting. It has been used in the synthesis of various compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Assay Development
A study by Hultmark et al. (1978) introduced a novel assay for drug metabolism in isolated rat hepatocytes using 2,6-Dichloro-4-nitroanisole. This compound is O-demethylated to 2,6-dichloro-4-nitrophenol, which accumulates in the extracellular medium and can be directly measured spectrophotometrically. This assay demonstrates the involvement of cytochrome P450 in the reaction, providing a useful tool for examining hepatic drug metabolism (Hultmark et al., 1978).
Solvatochromic Solvent Parameters
Wyatt et al. (2005) utilized this compound in their study to measure solvatochromic shifts in binary mixtures of carbon dioxide with acetone and methanol. This research provides insight into the characterization of gas-expanded liquids, highlighting the compound's utility in understanding solvatochromic solvent parameters (Wyatt et al., 2005).
Magnetic Resonance Spectroscopy
Pandiarajan et al. (1994) conducted a study on various substituted anisoles, including this compound, using multinuclear magnetic resonance spectroscopy. This research offers valuable data on the chemical shifts and molecular interactions of these compounds, contributing to a deeper understanding of their structural properties (Pandiarajan et al., 1994).
Biochemical Photoprobes
Casado et al. (1995) explored the photoreactivity of 2,6-difluoro-4-nitroanisole, a compound similar to this compound, suggesting its potential as a biochemical photoprobe in photoaffinity labeling, especially for proteins. This study provides insights into the usefulness of such compounds in biochemical research (Casado et al., 1995).
Analytical Chemistry Applications
Jeżewska and Woźnica (2020) developed a method for determining concentrations of 2-nitroanisole, a related compound, in workplace air. This research demonstrates the application of this compound and its derivatives in occupational safety and health, particularly in monitoring air quality (Jeżewska & Woźnica, 2020).
Environmental Chemistry
Hawari et al. (2015) investigated the environmental fate of 2,4-dinitroanisole (DNAN), a compound structurally similar to this compound. The study provides valuable information on the physicochemical properties and environmental behavior of DNAN, which could be relevant to understanding the environmental impact of this compound (Hawari et al., 2015).
Safety and Hazards
Future Directions
While there is limited information on the future directions of 2,6-Dichloro-4-nitroanisole, one study suggests its potential use in the detection of 2,6-dichloro-4-nitroaniline, a common pesticide, based on a high-nuclear Cd(II)–Sm(III) nanocluster . This indicates potential applications in environmental monitoring and pesticide detection.
Mechanism of Action
Mode of Action
The mode of action of 2,6-Dichloro-4-nitroanisole involves electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s stability and reactivity may be affected by temperature, pH, and the presence of other chemicals . Furthermore, its bioavailability and toxicity can be influenced by factors such as the organism’s metabolic rate and the presence of other substances in the organism’s system .
properties
IUPAC Name |
1,3-dichloro-2-methoxy-5-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJYVJKPFYCKNEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00938930 | |
Record name | 1,3-Dichloro-2-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00938930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17742-69-7 | |
Record name | 1,3-Dichloro-2-methoxy-5-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17742-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dichloro-2-methoxy-5-nitrobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017742697 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17742-69-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=212118 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Dichloro-2-methoxy-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00938930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dichloro-2-methoxy-5-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.509 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzene, 1,3-dichloro-2-methoxy-5-nitro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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